Cas no 2137761-32-9 (1H-Benzimidazole, 1-methyl-5-(2-propen-1-yl)-)

• Product Name: 1H-Benzimidazole, 1-methyl-5-(2-propen-1-yl)-
• CAS No: 2137761-32-9
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 5278585
• Update Time: 2025-06-23

1H-Benzimidazole, 1-methyl-5-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-methyl-5-(2-propen-1-yl)-

• Inchi： 1S/C11H12N2/c1-3-4-9-5-6-11-10(7-9)12-8-13(11)2/h3,5-8H,1,4H2,2H3
• InChI Key： YIMHIKFYOBLCDO-UHFFFAOYSA-N
• SMILES： C1N(C)C2=CC=C(CC=C)C=C2N=1

Additional information on 1H-Benzimidazole, 1-methyl-5-(2-propen-1-yl)-

1H-Benzimidazole, 1-methyl-5-(2-propen-1-yl)-

The compound 1H-Benzimidazole, 1-methyl-5-(2-propen-1-yl)- (CAS No. 2137761-32-9) is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the benzimidazole family, which is widely recognized for its versatile properties and applications in drug design, material science, and catalysis. The structure of this compound consists of a benzene ring fused with an imidazole ring, where the imidazole ring is substituted at position 5 with a propenyl group and at position 1 with a methyl group. These substituents significantly influence the compound's chemical reactivity, stability, and biological activity.

Recent studies have highlighted the importance of benzimidazoles as scaffolds in drug discovery due to their ability to interact with various biological targets. The presence of the propenyl group in this compound introduces additional conjugation and flexibility, potentially enhancing its ability to bind to specific receptors or enzymes. This makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 1H-Benzimidazole, 1-methyl-5-(2-propen-1-yl)- involves a multi-step process that typically includes the formation of the benzimidazole core followed by substitution reactions to introduce the methyl and propenyl groups. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound can be produced efficiently for both academic and industrial purposes.

In terms of physical properties, this compound exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, which facilitates its use in various chemical reactions. Its melting point and stability under different conditions have also been characterized, providing essential data for its application in thermal analysis and storage.

One of the most exciting developments involving this compound is its potential application in catalysis. Recent research has demonstrated that benzimidazoles can act as effective ligands in transition metal-catalyzed reactions, enhancing reaction rates and selectivity. The presence of the propenyl group in this compound may further modulate its catalytic properties, making it a valuable tool in asymmetric synthesis and other advanced catalytic processes.

Additionally, 1H-Benzimidazole, 1-methyl-5-(2-propen-1-yl)- has shown promise in the field of materials science. Its aromaticity and heterocyclic structure make it a candidate for use in organic electronics, where it could contribute to the development of new semiconducting materials or optoelectronic devices. Researchers are currently exploring its electronic properties under different conditions to assess its suitability for these applications.

In conclusion, 1H-Benzimidazole, 1-methyl-5-(2-propen-1-yl)- (CAS No. 2137761-32-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and characterization techniques, positions it as a valuable tool for future research and development.